Cas no 3859-35-6 (1-Vinylcyclopentanol (contains ~1% Hydroquinone as stabilizer))

• Product Name: 1-Vinylcyclopentanol (contains ~1% Hydroquinone as stabilizer)
• CAS No: 3859-35-6
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD21232005
• CID: 321235
• PubChem ID: 317028
• Update Time: 2025-04-24

1-Vinylcyclopentanol (contains ~1% Hydroquinone as stabilizer) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol,1-ethenyl-
• 1-ethenylcyclopentan-1-ol
• 1-ethenylcyclopentanol
• 1-Hydroxy-1-vinyl-cyclopentan
• 1-hydroxy-1-vinylcyclopentane
• 1-vinyl-1-cyclopentanol
• 1-vinylcyclopentanol
• 1-vinyl-cyclopentanol
• AC1L7V5E
• NSC246158
• SureCN130275
• 1-Vinylcyclopentanol (contains ~1% Hydroquinone as stabilizer)

• MDL： MFCD21232005
• Inchi： 1S/C7H12O/c1-2-7(8)5-3-4-6-7/h2,8H,1,3-6H2
• InChI Key： JSQRFMSSEXQLTC-UHFFFAOYSA-N
• SMILES： OC1(C=C)CCCC1

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.068
• Boiling Point: 157.7°Cat760mmHg
• Flash Point: 58.1°C
• Refractive Index: 1.588
• PSA: 20.23
• LogP: 1.47750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1-Vinylcyclopentanol (contains ~1% Hydroquinone as stabilizer)

Cyclopentanol,1-ethenyl- (CAS No. 3859-35-6): Properties, Applications, and Market Insights

Cyclopentanol,1-ethenyl- (CAS No. 3859-35-6), also known as 1-vinylcyclopentanol, is a versatile organic compound with a unique molecular structure. This compound belongs to the class of cyclopentanol derivatives and has garnered significant attention in various industrial and research applications due to its distinctive chemical properties. The presence of both hydroxyl and vinyl functional groups in its structure makes it a valuable intermediate in organic synthesis.

The chemical formula of Cyclopentanol,1-ethenyl- is C7H12O, with a molecular weight of 112.17 g/mol. Its structure consists of a five-membered cyclopentane ring substituted with a hydroxyl group and a vinyl group at the 1-position. This configuration imparts unique reactivity patterns, making it useful for various chemical transformations. Researchers have explored its potential in polymerization reactions, where the vinyl group can participate in free-radical or ionic polymerization processes.

One of the most interesting aspects of 3859-35-6 is its role in fragrance and flavor chemistry. The compound's structural features contribute to its potential use in creating novel synthetic aromas, particularly in the development of fruity or floral scent profiles. This application aligns with current market trends favoring innovative sustainable fragrance ingredients that can reduce reliance on natural extracts.

In pharmaceutical research, Cyclopentanol,1-ethenyl- has shown promise as a building block for drug discovery. Its rigid cyclopentyl framework can impart desirable pharmacokinetic properties to potential drug candidates. Recent studies have investigated its derivatives for various biological activities, though none have reached clinical stages yet. This aligns with the growing interest in small molecule therapeutics and scaffold diversification in medicinal chemistry.

The synthesis of 1-vinylcyclopentanol typically involves the reaction of cyclopentanone with vinyl Grignard reagents, followed by appropriate workup procedures. Alternative routes may include the hydroboration-oxidation of 1-ethynylcyclopentanol or other functional group interconversions. Process optimization for its production remains an active area of research, particularly focusing on green chemistry principles and atom economy.

From a material science perspective, Cyclopentanol,1-ethenyl- has been explored as a monomer for specialty polymers. The combination of its cyclic structure and polymerizable vinyl group could lead to materials with unique thermal and mechanical properties. This application taps into the current demand for high-performance polymers in advanced manufacturing and 3D printing applications.

The global market for cyclopentanol derivatives like 3859-35-6 has shown steady growth, driven by increasing R&D activities in specialty chemicals. Market analysts note particular interest from the fine chemicals sector and academic research institutions. Pricing trends indicate moderate stability, with fluctuations tied to raw material availability and regional demand patterns.

Storage and handling of Cyclopentanol,1-ethenyl- require standard laboratory precautions for organic compounds. It should be kept in tightly sealed containers under inert atmosphere when long-term storage is needed. Compatibility with common construction materials is generally good, though testing with specific application conditions is recommended.

Recent patent literature reveals growing intellectual property activity surrounding 1-vinylcyclopentanol and related compounds. Several applications describe its use in advanced material formulations and specialty chemical processes. This reflects the compound's potential across multiple technological domains and the increasing value placed on functionalized cyclic compounds in industrial chemistry.

Analytical characterization of Cyclopentanol,1-ethenyl- typically employs standard techniques including GC-MS, NMR spectroscopy, and IR spectroscopy. Purity assessment is crucial for research applications, with commercial samples generally available at >95% purity. Advanced purification methods like preparative chromatography or distillation can achieve higher purity grades when required.

Environmental and regulatory aspects of 3859-35-6 follow general guidelines for organic compounds of its class. While not classified as hazardous under major regulatory frameworks, proper waste management practices should be observed. The compound's environmental fate and effects continue to be studied as part of broader chemical safety assessments.

Future research directions for Cyclopentanol,1-ethenyl- may explore its potential in catalytic transformations and asymmetric synthesis. The development of more efficient synthetic routes and the discovery of novel applications in material science or biotechnology could further enhance its commercial importance. These possibilities align well with current trends in sustainable chemistry and circular economy initiatives.

For researchers and industrial users seeking information about Cyclopentanol,1-ethenyl-, reliable sources include chemical databases, patent literature, and specialized chemical suppliers. The compound's CAS number (3859-35-6) serves as the definitive identifier for precise information retrieval across scientific and regulatory resources.